Cas no 80060-10-2 (5-HEPTEN-3-ONE, 5-CHLORO-)

• Product name: 5-HEPTEN-3-ONE, 5-CHLORO-
• CAS No: 80060-10-2
• MF: C₇H₁₁OCl
• MW: 146.615
• CID: 3320560
• PubChem ID: 86011970

5-HEPTEN-3-ONE, 5-CHLORO- Chemical and Physical Properties

Names and Identifiers

• 5-HEPTEN-3-ONE, 5-CHLORO-
• 80060-10-2
• 5-Chloro-5-hepten-3-one
• DTXSID601313814

• Inchi： InChI=1S/C7H11ClO/c1-3-6(8)5-7(9)4-2/h3H,4-5H2,1-2H3
• InChI Key： DUMWEROSARDFBG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 146.0498427Da
• Monoisotopic Mass: 146.0498427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų